Cas no 2375248-59-0 (Benzenemethanol, 2,5-difluoro-α-(fluoromethyl)-, (αS)-)

• Product Name: Benzenemethanol, 2,5-difluoro-α-(fluoromethyl)-, (αS)-
• CAS No: 2375248-59-0
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 6056919
• PubChem ID: 145874602
• Update Time: 2025-07-02

Benzenemethanol, 2,5-difluoro-α-(fluoromethyl)-, (αS)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2,5-difluoro-α-(fluoromethyl)-, (αS)-
• (S)-1-(2,5-Difluorophenyl)-2-fluoroethan-1-ol
• (1S)-1-(2,5-difluorophenyl)-2-fluoroethan-1-ol
• EN300-7443890
• SCHEMBL23489620
• (1S)-1-(2,5-Difluorophenyl)-2-fluoroethanol
• 2375248-59-0

• Inchi： 1S/C8H7F3O/c9-4-8(12)6-3-5(10)1-2-7(6)11/h1-3,8,12H,4H2/t8-/m1/s1
• InChI Key： DMKXNTSGRRTPQV-MRVPVSSYSA-N
• SMILES： C1([C@@H](CF)O)=CC(F)=CC=C1F

Computed Properties

• Exact Mass: 176.04489933g/mol
• Monoisotopic Mass: 176.04489933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 222.1±40.0 °C(Predicted)
• pka: 12.36±0.20(Predicted)

Additional information on Benzenemethanol, 2,5-difluoro-α-(fluoromethyl)-, (αS)-

Recent Advances in the Study of Benzenemethanol, 2,5-difluoro-α-(fluoromethyl)-, (αS)- (CAS: 2375248-59-0)

Benzenemethanol, 2,5-difluoro-α-(fluoromethyl)-, (αS)- (CAS: 2375248-59-0) is a chiral fluorinated benzyl alcohol derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique stereochemistry and fluorine substitution pattern, has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and infectious diseases.

Recent studies have focused on the synthetic routes and applications of this compound. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis of (αS)-2,5-difluoro-α-(fluoromethyl)benzenemethanol, achieving high enantiomeric purity (>99% ee) through a catalytic enantioselective fluoromethylation strategy. The researchers highlighted the compound's utility as a building block for protease inhibitors, with particular relevance to antiviral drug development.

In pharmacological investigations, the fluorinated motif of this benzyl alcohol derivative has been shown to enhance blood-brain barrier penetration, making it particularly valuable for CNS-targeted drug design. A recent preclinical study published in ACS Chemical Neuroscience (2024) incorporated this chiral alcohol into a series of γ-aminobutyric acid (GABA) analogs, resulting in compounds with improved pharmacokinetic profiles and enhanced binding affinity to GABA receptors compared to their non-fluorinated counterparts.

The compound's mechanism of action has been further elucidated through structural biology studies. Cryo-EM analysis of protein-ligand complexes containing derivatives of (αS)-2,5-difluoro-α-(fluoromethyl)benzenemethanol revealed that the fluorine atoms participate in unique halogen bonding interactions with target proteins, contributing to both binding affinity and selectivity. These findings, published in Nature Structural & Molecular Biology (2023), provide valuable insights for structure-based drug design.

From a safety and toxicological perspective, recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling studies have shown that derivatives containing this fluorinated benzyl alcohol moiety generally exhibit favorable metabolic stability and low cytotoxicity. However, researchers have noted the importance of careful stereochemical control, as the (αR)-enantiomer of this compound demonstrated markedly different pharmacological and toxicological profiles in comparative studies.

Looking forward, the pharmaceutical industry has shown increasing interest in this compound, with several patent applications filed in 2023-2024 for its use in novel drug candidates. The unique combination of fluorine substitution and chiral center in (αS)-2,5-difluoro-α-(fluoromethyl)benzenemethanol continues to make it a valuable scaffold for medicinal chemistry optimization, particularly in areas requiring enhanced membrane permeability and metabolic stability.